Cas no 341968-25-0 (2-{[(2,4-dichlorophenyl)amino]methylidene}cyclohexane-1,3-dione)
2-{[(2,4-dichlorophenyl)amino]methylidene}cyclohexane-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 2-{[(2,4-dichlorophenyl)amino]methylidene}cyclohexane-1,3-dione
-
- MDL: MFCD01569053
2-{[(2,4-dichlorophenyl)amino]methylidene}cyclohexane-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR32096-1g |
2-{[(2,4-Dichlorophenyl)amino]methylidene}cyclohexane-1,3-dione |
341968-25-0 | tech | 1g |
£1078.00 | 2025-02-19 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00858664-1g |
2-{[(2,4-dichlorophenyl)amino]methylidene}cyclohexane-1,3-dione |
341968-25-0 | 90% | 1g |
¥4193.0 | 2023-04-07 | |
| Cooke Chemical | LN9000558-50mg |
2-(((2,4-Dichlorophenyl)amino)methylene)cyclohexane-1 |
341968-25-0 | 3-dione | 50mg |
RMB 856.80 | 2025-02-21 | |
| Cooke Chemical | LN9000558-500mg |
2-(((2,4-Dichlorophenyl)amino)methylene)cyclohexane-1 |
341968-25-0 | 3-dione | 500mg |
RMB 3259.20 | 2025-02-21 | |
| Cooke Chemical | LN9000558-1g |
2-(((2,4-Dichlorophenyl)amino)methylene)cyclohexane-1 |
341968-25-0 | 3-dione | 1g |
RMB 6518.40 | 2025-02-21 | |
| Cooke Chemical | LN9000558-2g |
2-(((2,4-Dichlorophenyl)amino)methylene)cyclohexane-1 |
341968-25-0 | 3-dione | 2g |
RMB 12056.80 | 2025-02-21 | |
| Key Organics Ltd | 10N-523S-1MG |
2-[(2,4-dichloroanilino)methylene]-1,3-cyclohexanedione |
341968-25-0 | >90% | 1mg |
£37.00 | 2023-09-08 | |
| Key Organics Ltd | 10N-523S-5MG |
2-[(2,4-dichloroanilino)methylene]-1,3-cyclohexanedione |
341968-25-0 | >90% | 5mg |
£46.00 | 2023-09-08 | |
| Key Organics Ltd | 10N-523S-10MG |
2-[(2,4-dichloroanilino)methylene]-1,3-cyclohexanedione |
341968-25-0 | >90% | 10mg |
£63.00 | 2023-09-08 | |
| Key Organics Ltd | 10N-523S-0.5G |
2-[(2,4-dichloroanilino)methylene]-1,3-cyclohexanedione |
341968-25-0 | >90% | 0.5g |
£385.00 | 2023-09-08 |
2-{[(2,4-dichlorophenyl)amino]methylidene}cyclohexane-1,3-dione Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 2-{[(2,4-dichlorophenyl)amino]methylidene}cyclohexane-1,3-dione
Introduction to 2-{[(2,4-dichlorophenyl)amino]methylidene}cyclohexane-1,3-dione (CAS No. 341968-25-0)
2-{[(2,4-dichlorophenyl)amino]methylidene}cyclohexane-1,3-dione (CAS No. 341968-25-0) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclohexanones and features a unique molecular structure that includes a substituted phenyl group and a diketone moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various therapeutic and diagnostic purposes.
The molecular formula of 2-{[(2,4-dichlorophenyl)amino]methylidene}cyclohexane-1,3-dione is C15H11Cl2N2O2, with a molecular weight of approximately 308.16 g/mol. The compound's structure can be visualized as a cyclohexane ring with a diketone functionality at positions 1 and 3, and a substituted phenyl group attached via an imine linkage at position 2. This structural arrangement provides the molecule with high reactivity and stability, which are crucial for its potential use in drug development.
In the realm of medicinal chemistry, 2-{[(2,4-dichlorophenyl)amino]methylidene}cyclohexane-1,3-dione has been explored for its anti-inflammatory and anti-cancer properties. Recent studies have shown that this compound exhibits potent inhibitory effects on various inflammatory pathways, making it a promising candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its ability to induce apoptosis in cancer cells has been documented in several preclinical studies, suggesting its potential as an anticancer agent.
The pharmacological activities of 2-{[(2,4-dichlorophenyl)amino]methylidene}cyclohexane-1,3-dione are attributed to its ability to modulate key signaling pathways involved in inflammation and cell proliferation. For instance, it has been reported to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in the regulation of inflammatory responses. By suppressing NF-κB activation, this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6.
Beyond its anti-inflammatory properties, 2-{[(2,4-dichlorophenyl)amino]methylidene}cyclohexane-1,3-dione has also shown promise in the field of cancer research. Studies have demonstrated that it can selectively induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is believed to be mediated through the modulation of mitochondrial pathways and the activation of caspases, key enzymes involved in programmed cell death.
In addition to its therapeutic potential, 2-{[(2,4-dichlorophenyl)amino]methylidene}cyclohexane-1,3-dione has been investigated for its use as a probe molecule in chemical biology research. Its unique structural features make it an excellent tool for studying protein-protein interactions and enzymatic activities. For example, it has been used to investigate the binding affinities of various proteins involved in signal transduction pathways, providing valuable insights into the molecular mechanisms underlying cellular processes.
The synthesis of 2-{[(2,4-dichlorophenyl)amino]methylidene}cyclohexane-1,3-dione typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of 2,4-dichloroaniline with cyclohexane-1,3-dione in the presence of an acid catalyst. This reaction yields the desired product with high purity and yield. The synthetic protocol can be further optimized to enhance efficiency and scalability for large-scale production.
To ensure the safety and efficacy of 2-{[(2,4-dichlorophenyl)amino]methylidene}cyclohexane-1,3-dione, extensive preclinical studies have been conducted to evaluate its pharmacokinetic properties and toxicity profile. These studies have demonstrated that the compound exhibits favorable pharmacokinetic parameters such as good oral bioavailability and low toxicity at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects.
In conclusion, 2-{[(2,4-dichlorophenyl)amino]methylidene}cyclohexane-1,3-dione (CAS No. 341968-25-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of new therapeutic agents targeting inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.
341968-25-0 (2-{[(2,4-dichlorophenyl)amino]methylidene}cyclohexane-1,3-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)